Monastrol

Description

Monastrol is a cell-permeable small molecule that inhibits mitosis without interacting with tubulin . It is a potent inhibitor of the mitotic kinesin Eg5, a motor protein essential for mitotic spindle formation and maintenance . By specifically inhibiting Eg5, monastrol arrests cells in mitosis . It binds to a specific loop on Eg5, allosterically inhibiting its ATPase activity .

Monastrol has a molecular weight of 292.35 g/mol and the molecular formula $C_{14}H_{16}N_2O_3S$ . It is soluble in ethanol and DMSO . Monastrol is intended for laboratory research use only . Researchers have used it to probe spindle assembly mechanisms .

Though the search results do not list similar chemical compounds, Monastrol is categorized as a thiourea and pyrimidine derivative . It is sold with the permission of Harvard University and is also offered as part of the Tocriscreen 2.0 Max compound library .

• CAS No.: 329689-23-8
• Product Name: Monastrol
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol
• IUPAC Name: ethyl 4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• Standard InChI: InChI=1S/C14H16N2O3S/c1-3-19-13(18)11-8(2)15-14(20)16-12(11)9-5-4-6-10(17)7-9/h4-7,12,17H,3H2,1-2H3,(H2,15,16,20)
• Standard InChIKey: LOBCDGHHHHGHFA-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(NC(=S)NC1C2=CC(=CC=C2)O)C
• Canonical SMILES: CCOC(=O)C1=C(NC(=S)NC1C2=CC(=CC=C2)O)C
• Appearance: Assay:≥98%A crystalline solid
• Synonyms: 6-Methyl-4-(3-hydroxyphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• Reference: Compounds from Kwok et al. Allosteric inhibition of kinesin-5 modulates its processive directional motility. Nature Chemical Biology, 2006. doi: 10.1038/nchembio812
• PubChem Compound: 2987927
• Last Modified: Sep 14 2023